Cas no 2172080-78-1 (3-butyl-7-chloro-3H-1,2,3triazolo4,5-dpyrimidine)

• Product Name: 3-butyl-7-chloro-3H-1,2,3triazolo4,5-dpyrimidine
• CAS No: 2172080-78-1
• MF: C₈H₁₀ClN₅
• MW: 211.651499271393
• CID: 6104801
• PubChem ID: 151344643
• Update Time: 2025-10-05

3-butyl-7-chloro-3H-1,2,3triazolo4,5-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-butyl-7-chloro-3H-1,2,3triazolo4,5-dpyrimidine
• EN300-1582286
• 3-butyl-7-chloro-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 2172080-78-1

• Inchi： 1S/C8H10ClN5/c1-2-3-4-14-8-6(12-13-14)7(9)10-5-11-8/h5H,2-4H2,1H3
• InChI Key： OLEVWACUBSJYTC-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC=N1)N(CCCC)N=N2

Computed Properties

• Exact Mass: 211.0624730g/mol
• Monoisotopic Mass: 211.0624730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.5Ų

Additional information on 3-butyl-7-chloro-3H-1,2,3triazolo4,5-dpyrimidine

Comprehensive Overview of 3-butyl-7-chloro-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172080-78-1): Properties, Applications, and Research Insights

3-butyl-7-chloro-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172080-78-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the triazolopyrimidine class, which is known for its diverse biological activities. Researchers are increasingly exploring its potential as a scaffold for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic disorders. The presence of both chloro and butyl substituents enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

The molecular structure of 3-butyl-7-chloro-3H-1,2,3-triazolo[4,5-d]pyrimidine combines a pyrimidine ring fused with a triazole moiety, a configuration that mimics purine bases found in DNA and RNA. This similarity has led to investigations into its potential as a nucleoside analog, a topic of high interest in antiviral and anticancer research. Recent studies highlight its role in modulating kinase inhibition, a hot topic in precision medicine. For instance, its derivatives are being evaluated for their efficacy in targeting tyrosine kinases, which are often overexpressed in cancers.

From a synthetic perspective, the compound’s CAS No. 2172080-78-1 serves as a critical identifier for researchers sourcing high-purity materials. Its stability under ambient conditions and solubility in organic solvents like DMSO and acetonitrile make it suitable for high-throughput screening assays. Laboratories focusing on fragment-based drug design (FBDD) frequently utilize this compound due to its low molecular weight and favorable ligand efficiency. These attributes align with the growing demand for small-molecule therapeutics, a trending search term in biopharma forums.

Environmental and green chemistry applications of 3-butyl-7-chloro-3H-1,2,3-triazolo[4,5-d]pyrimidine are also under exploration. Its potential as a biodegradable intermediate in crop protection formulations resonates with the global push for eco-friendly agrochemicals. Notably, its chloro group can be selectively modified to reduce toxicity, addressing concerns raised in regulatory compliance discussions. This adaptability positions it as a candidate for sustainable chemistry initiatives, a frequently searched topic among industrial researchers.

Analytical characterization of this compound typically involves HPLC, NMR, and mass spectrometry, techniques widely discussed in academic and industry publications. Its spectral data, including 1H-NMR chemical shifts and LC-MS fragmentation patterns, are often referenced in method development papers. These details are crucial for laboratories validating synthetic routes or quantifying impurities, a common challenge highlighted in quality-by-design (QbD) frameworks.

In summary, 3-butyl-7-chloro-3H-1,2,3-triazolo[4,5-d]pyrimidine (CAS No. 2172080-78-1) represents a multifaceted compound with applications spanning drug discovery, agrochemical innovation, and green chemistry. Its structural versatility and compatibility with modern synthetic and analytical techniques make it a valuable asset in scientific research. As interest grows in targeted therapies and sustainable synthesis, this compound is poised to remain a focal point in interdisciplinary studies.